Cas no 7335-17-3 (3,5-Dimethyl-4-octanone, erythro + threo)

• Product Name: 3,5-Dimethyl-4-octanone, erythro + threo
• CAS No: 7335-17-3
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00027147
• CID: 85886
• PubChem ID: 545932
• Update Time: 2025-04-18

3,5-Dimethyl-4-octanone, erythro + threo Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-octanone, erythro + threo
• 3,5-Dimethyl-4-octanone
• 3,5-dimethyloctan-4-one
• 4-Octanone,3,5-dimethyl
• SCHEMBL1482996
• MFCD00027147
• HIYIOWIWNUWNKQ-UHFFFAOYSA-N
• FT-0636438
• 7335-17-3
• CS-0455383
• 3,5-Dimethyl-4-octanone, erythro + threo, 98%
• DTXSID00338017
• DB-055752
• DTXCID30289104

• MDL： MFCD00027147
• Inchi： 1S/C10H20O/c1-5-7-9(4)10(11)8(3)6-2/h8-9H,5-7H2,1-4H3
• InChI Key： HIYIOWIWNUWNKQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC)C(C)CCC

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.816
• Boiling Point: 190.1°C at 760 mmHg
• Flash Point: 54.1°C
• Refractive Index: 1.418
• PSA: 17.07000
• LogP: 3.03780
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones